Cas no 1111638-49-3 (4-(Pyrimidin-4-YL)-1H-pyrazol-5-amine)

• Product Name: 4-(Pyrimidin-4-YL)-1H-pyrazol-5-amine
• CAS No: 1111638-49-3
• MF: C₇H₇N₅
• MW: 161.163979768753
• MDL: MFCD17926256
• CID: 2624760
• PubChem ID: 53402589
• Update Time: 2025-10-24

4-(Pyrimidin-4-YL)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(PYRIMIDIN-4-YL)-1H-PYRAZOL-5-AMINE
• 4-pyrimidin-4-yl-1H-pyrazol-5-amine
• AS-35564
• AKOS027253559
• MFCD17926256
• DTXSID20695033
• DB-084381
• 1H-Pyrazol-3-aMine, 4-(4-pyriMidinyl)-
• CS-0171526
• 4-(Pyrimidin-4-yl)-1H-pyrazol-3-amine
• SCHEMBL2955534
• 1111638-49-3
• 4-(Pyrimidin-4-YL)-1H-pyrazol-5-amine

• MDL： MFCD17926256
• Inchi： 1S/C7H7N5/c8-7-5(3-11-12-7)6-1-2-9-4-10-6/h1-4H,(H3,8,11,12)
• InChI Key： OVZZROYLEOBVGC-UHFFFAOYSA-N
• SMILES： N1C(=C(C=N1)C1C=CN=CN=1)N

Computed Properties

• Exact Mass: 161.07014524 g/mol
• Monoisotopic Mass: 161.07014524 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.5
• Molecular Weight: 161.16

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.4±0.1 g/cm3
• Boiling Point: 464.5±35.0 °C at 760 mmHg
• Flash Point: 265.8±13.1 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(Pyrimidin-4-YL)-1H-pyrazol-5-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on 4-(Pyrimidin-4-YL)-1H-pyrazol-5-amine

4-(Pyrimidin-4-YL)-1H-pyrazol-5-amine: A Comprehensive Overview

The compound with CAS No. 1111638-49-3, commonly referred to as 4-(Pyrimidin-4-YL)-1H-pyrazol-5-amine, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, which is fused with a pyrimidine ring. The combination of these two heterocyclic systems imparts 4-(Pyrimidin-4-YL)-1H-pyrazol-5-amine with distinctive electronic and steric properties, making it a valuable molecule for research and development.

Recent studies have highlighted the importance of 4-(Pyrimidin-4-YL)-1H-pyrazol-5-amine in the field of medicinal chemistry. Researchers have explored its potential as a building block for designing novel pharmaceutical agents. For instance, its ability to act as a ligand in metalloenzyme inhibition has been extensively investigated. The compound's unique electronic configuration allows it to interact with metal ions, making it a promising candidate for the development of anti-cancer drugs and other therapeutic agents.

In addition to its medicinal applications, 4-(Pyrimidin-4-YL)-1H-pyrazol-5-amine has also been studied for its role in materials science. Its structural versatility enables the formation of stable coordination complexes, which can be utilized in the development of advanced materials such as sensors and catalysts. Recent breakthroughs in this area have demonstrated the compound's potential in enhancing the efficiency of industrial catalytic processes.

The synthesis of 4-(Pyrimidin-4-YL)-1H-pyrazol-5-amine involves a multi-step process that typically includes nucleophilic aromatic substitution and condensation reactions. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound is readily available for large-scale applications. The development of scalable synthetic methods has been a key focus in recent studies, paving the way for its commercialization.

Furthermore, the pharmacokinetic properties of 4-(Pyrimidin-4-YL)-1H-pyrazol-5-amine have been thoroughly investigated. Studies have shown that the compound exhibits favorable absorption and bioavailability profiles, making it an ideal candidate for oral drug delivery systems. Its ability to cross biological membranes efficiently has been attributed to its unique molecular structure, which balances hydrophilicity and lipophilicity.

Another area of interest is the environmental impact of 4-(Pyrimidin-4-YL)-1H-pyrazol-5-amine. Researchers have conducted toxicity studies to assess its potential risks to aquatic life and human health. Preliminary results indicate that the compound is biodegradable under specific conditions, which aligns with current sustainability goals in the chemical industry.

In conclusion, 4-(Pyrimidin-4-YL)-1H-pyrazol-5-amines (CAS No. 1111638-49-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application studies, position it as a key molecule in both academic research and industrial development.